Cas no 34218-93-4 ((3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid)

• Product Name: (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
• CAS No: 34218-93-4
• Molecular Formula: C₂₄H₃₈O₄
• Molecular Weight: 390.556
• CID: 2052985
• PubChem ID: 5283977

(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Properties

Names and Identifiers

• (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
• 34218-93-4
• 3beta,7alpha-Dihydroxychol-4-en-24-oic Acid
• (4R)-4-[(3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• LMST04010216
• F96114
• CHEBI:196599
• EX-A8368

• InChIKey： HCXLGXVBNGIUAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h12,14,16-20,22,25-26H,4-11,13H2,1-3H3,(H,27,28)
• SMILES： CC(CCC(O)=O)C1CCC2C3C(O)CC4=CC(O)CCC4(C)C3CCC12C |t:15|

Computed Properties

• Exact Mass: 390.27700969g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 390.27700969g/mol
• Heavy Atom Count: 28
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives